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Compound Name: E235

Cat. No.: B15583110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the safety and global regulatory status of

E235 Natamycin, a widely used natural antifungal preservative. This document summarizes

key toxicological data, details the methodologies of pivotal safety assessment studies, and

outlines its current standing with major international regulatory bodies.

Executive Summary
Natamycin (E235) is a polyene macrolide antimycotic produced by the fermentation of

Streptomyces natalensis.[1] It is highly effective against a broad spectrum of yeasts and molds,

making it a valuable preservative in the food industry, particularly for dairy products, meats, and

beverages.[1][2] Its mechanism of action involves specific binding to ergosterol, a primary

component of fungal cell membranes, which disrupts cellular function without causing

significant membrane permeabilization, a feature that distinguishes it from other polyene

antifungals.[3][4][5] Extensive toxicological evaluation has demonstrated a low order of acute

toxicity for natamycin.[6] It is poorly absorbed from the gastrointestinal tract, and the

established Acceptable Daily Intake (ADI) of 0-0.3 mg/kg of body weight provides a substantial

margin of safety for consumers.[2][7] This guide synthesizes the available scientific data to

present a comprehensive safety profile of natamycin.
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Natamycin's antifungal activity is predicated on its high affinity for ergosterol, the predominant

sterol in fungal cell membranes. Unlike bacterial cells, which lack sterols, fungal cells are

susceptible to natamycin's effects.[6][8]

The binding of natamycin to ergosterol forms a stable complex within the fungal cell membrane.

[6][9] This interaction, however, does not lead to the formation of pores or channels that cause

leakage of intracellular components, which is a common mechanism for other polyene

antifungals like amphotericin B.[3][4] Instead, the natamycin-ergosterol complex is thought to

inhibit essential cellular processes, such as nutrient transport, ultimately leading to the

inhibition of fungal growth.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://catalog.labcorp.com/crop-chemical/oecd-414-prenatal-development-toxicity-study
https://www.oecd.org/en/publications/test-no-474-mammalian-erythrocyte-micronucleus-test_9789264264762-en.html
https://catalog.labcorp.com/crop-chemical/oecd-414-prenatal-development-toxicity-study
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosomal-aberration-test_9789264264649-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.25_NATAMYCIN__300_.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

Fungal Cell Membrane Ergosterol

Natamycin-Ergosterol
Complex

Nutrient Transport
Proteins

Inhibition of
Nutrient Transport

Natamycin (E235)

Binds to

Leads to

Fungal Growth Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure

Start

Prepare bacterial strains
(e.g., S. typhimurium)

Prepare test substance
at various concentrations

Prepare S9 mix
(metabolic activation)

Expose bacteria to substance
+ S9 mix

Expose bacteria to substance
- S9 mix

Plate on minimal
-histidine agar

Incubate for 48-72 hours

Count revertant colonies

Analyze for dose-dependent
increase in revertants

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
https://www.nucro-technics.com/services/genetic-toxicology/oecd-473-in-vitro-mammalian-chromosomal-aberration-test/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.25_NATAMYCIN__300_.pdf
https://www.oecd.org/en/publications/test-no-416-two-generation-reproduction-toxicity_9789264070868-en.html
https://catalog.labcorp.com/crop-chemical/oecd-414-prenatal-development-toxicity-study
https://www.oecd.org/en/publications/test-no-453-combined-chronic-toxicity-carcinogenicity-studies_9789264071223-en.html
https://www.oecd.org/en/publications/test-no-474-mammalian-erythrocyte-micronucleus-test_9789264264762-en.html
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosomal-aberration-test_9789264264649-en.html
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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